Cellocidin
Overview
Description
Cellocidin is an organic compound containing 4 carbon atoms, 4 hydrogen atoms, 2 oxygen atoms, and 2 nitrogen atoms . It contains one carbon-carbon triple bond between carbons 2 and 3, and two carbon-oxygen double bonds off carbon 1 and carbon 4 . This compound was isolated from Streptomyces chibaensis .
Synthesis Analysis
The genome of Komagataeibacter hansenii ATCC 53,582, a high-yield producer of BC used in the industry, encodes three distinct cellulose synthases (CS), bcsAB1, bcsAB2, and bcsAB3 . These, along with genes for accessory proteins, are organized in operons of different complexity .
Molecular Structure Analysis
Cellocidin is an organic compound containing 4 carbon atoms, 4 hydrogen atoms, 2 oxygen atoms, and 2 nitrogen atoms . It contains one carbon-carbon triple bond between carbons 2 and 3, and two carbon-oxygen double bonds off carbon 1 and carbon 4 .
Chemical Reactions Analysis
Click chemistry is currently one of the most used tools for the generation of complex organic molecules . The reactions occur under mild conditions and are free of solvents, with high yields and short reaction times .
Physical And Chemical Properties Analysis
Cellocidin has a density of 1.4±0.1 g/cm³ . Its boiling point is 294.0±23.0 °C at 760 mmHg . The enthalpy of vaporization is 53.4±3.0 kJ/mol . The flash point is 131.6±22.6 °C . The index of refraction is 1.561 . The molar refractivity is 25.7±0.3 cm³ . It has 4 H bond acceptors and 4 H bond donors . It has 2 freely rotating bonds . The polar surface area is 86 Ų . The polarizability is 10.2±0.5 10^-24 cm³ . The surface tension is 80.0±3.0 dyne/cm . The molar volume is 79.5±3.0 cm³ .
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “Cellocidin” or “ACETYLENEDICARBOXAMIDE”, focusing on different fields:
Agriculture
Cellocidin has been mentioned in the context of agricultural antibiotics developed in Japan, such as Blasticidin S and Kasugamycin, which are important for protecting crops from various diseases . The compound’s potential role in altering the structures and functions of host-associated microbial communities in agriculture has also been highlighted .
Medicine
Cellocidin is known for its broad antibacterial, antifungal, and antitumor profile. It reacts with endogenous thiols like cysteine and glutathione, which makes it a useful standard for chemical and bioassay dereplication . It is produced by Streptomyces chibaensis and has been manually annotated by the ChEBI Team as an antibacterial agent .
Biotechnology
In biotechnology, Cellocidin’s reactivity with endogenous thiols is leveraged, making it a small neutral alkyne useful in various biochemical applications . It has also been studied as part of biosynthetic experiments related to the Krebs cycle, indicating its potential role in metabolic studies .
Mechanism of Action
Target of Action
Cellocidin, also known as ACETYLENEDICARBOXAMIDE, is primarily an antibacterial agent . It targets and kills or slows the growth of bacteria . It also has antimicrobial properties, meaning it can inhibit the growth of other microorganisms, including viruses, fungi, and protozoans .
Biochemical Pathways
Cellocidin is a metabolite , meaning it is an intermediate or end product of metabolismIt has been suggested that cellocidin is an offshoot of the krebs cycle and arises directly from carbon atoms 2–5 of 2-oxoglutarate .
Result of Action
As an antibacterial and antimicrobial agent, the primary result of Cellocidin’s action is the inhibition of bacterial growth or the killing of bacteria
properties
IUPAC Name |
but-2-ynediamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2/c5-3(7)1-2-4(6)8/h(H2,5,7)(H2,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBTGHKUTYAMZEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#CC(=O)N)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
73663-83-9 (hemihydrate) | |
Record name | Cellocidin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000543215 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID1060261 | |
Record name | 2-Butynediamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1060261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cellocidin | |
CAS RN |
543-21-5 | |
Record name | Cellocidin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=543-21-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cellocidin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000543215 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cellocidin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=65381 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Cellocidin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=38643 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Butynediamide | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Butynediamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1060261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ACETYLENEDICARBOXAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CELLOCIDIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1K327HA41T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Cellocidin inhibits the metabolism of α-ketoglutarate to succinate in Xanthomonas oryzae, the bacterium responsible for bacterial leaf blight in rice. [] This inhibition specifically targets NAD-requiring dehydrogenases, including α-ketoglutarate dehydrogenase, glutamic dehydrogenase, and malic dehydrogenase. [] Cellocidin does not affect NAD-non-requiring dehydrogenases like succinic dehydrogenase and urease. [] This selective inhibition suggests that cellocidin disrupts the Krebs cycle, a crucial metabolic pathway for energy production in bacteria. Additionally, cellocidin has been shown to inhibit the incorporation of thymidine into DNA in Bacillus subtilis, suggesting an additional mechanism of action targeting DNA synthesis. []
ANone: Cellocidin, also known as acetylenedicarboxamide, is characterized by the following:
- Spectroscopic data:
- UV absorption: Maximum absorption at 296 nm for the 1-amino-1,2-ethylenedicarboxamide derivative formed upon reaction with ammonia. []
- IR spectroscopy: Broad absorptions characteristic of amino acids (3400-2400 cm-1), specific absorptions for -NH3+ -COO- and RCONH2, but lacks the R-SH absorption seen in cysteine. []
A: Cellocidin's antibacterial activity is significantly reduced by sulfhydryl compounds like cysteine and glutathione. [, ] This antagonism is attributed to cellocidin's chemical reaction with sulfhydryl groups. [] Studies demonstrate that cellocidin inhibits the thiol-disulfide exchange reaction between 5,5-dithiobis(2-nitrobenzoic acid) (DTNB) and reduced glutathione. [] This inhibition indicates that cellocidin likely forms covalent bonds with sulfhydryl groups, potentially explaining its reduced activity in their presence.
A: Research using 14C-labelled precursors in Streptomyces SF-536 cultures revealed that cellocidin biosynthesis is linked to the Krebs cycle. Specifically, cellocidin originates from carbon atoms 2-5 of 2-oxoglutarate, a key intermediate in this metabolic pathway. [, ]
ANone: Currently, specific resistance mechanisms to cellocidin in bacteria haven't been extensively documented in the provided research. Further investigation is needed to understand how bacteria might develop resistance and if it shares similarities with resistance mechanisms to other antibacterial agents.
ANone: The provided literature does not offer details regarding the ecotoxicological effects or degradation pathways of cellocidin. Evaluating its persistence in the environment, potential for bioaccumulation, and impact on various organisms would be essential for understanding its overall environmental impact.
A: Cellocidin was first identified as a potential antibacterial agent against Xanthomonas oryzae, aiming to control bacterial leaf blight in rice. [, ] Early studies focused on understanding its mechanism of action, biosynthesis, and potential as a less toxic alternative to organomercury compounds used in agriculture. [, ] Despite its initial promise, the research primarily remained within the scope of agricultural applications, with limited exploration of its broader antibacterial potential.
ANone: Several analytical techniques have been used in cellocidin research, including:
- Spectrophotometry: Cellocidin can be quantified by measuring the absorbance of its derivative, 1-amino-1,2-ethylenedicarboxamide, at 296 nm after reacting it with ammonia. This method is considered simple, accurate, and precise. []
- Thin Layer Chromatography (TLC): This method is used to separate and identify cellocidin and its reaction products with other compounds, such as cysteine. Visualization is achieved using ninhydrin reagent. []
- Infrared (IR) Spectroscopy: IR spectroscopy helps elucidate the structural characteristics of cellocidin, particularly by analyzing its functional groups. []
- Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR analysis provides detailed structural information about cellocidin and its reaction products, aiding in determining their molecular formula and configuration. []
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.